Cas no 62375-01-3 (2-Dodecanol, nitrate)

2-Dodecanol, nitrate structure
2-Dodecanol, nitrate structure
Product name:2-Dodecanol, nitrate
CAS No:62375-01-3
MF:C12H27NO4
MW:249.347084283829
CID:447360
PubChem ID:71387144

2-Dodecanol, nitrate Chemical and Physical Properties

Names and Identifiers

    • 2-Dodecanol, nitrate
    • dodecan-2-ol,nitric acid
    • Nitric acid--dodecan-2-ol (1/1)
    • 62375-01-3
    • DTXSID90809281
    • Inchi: InChI=1S/C12H26O.HNO3/c1-3-4-5-6-7-8-9-10-11-12(2)13;2-1(3)4/h12-13H,3-11H2,1-2H3;(H,2,3,4)
    • InChI Key: KTAUXRHIOINHDW-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCC(C)O.[N+](=O)(O)[O-]

Computed Properties

  • Exact Mass: 249.19411
  • Monoisotopic Mass: 249.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • PSA: 83.6

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